Cas no 5788-58-9 (4,5-dibromo-2,3-dihydropyridazin-3-one)

4,5-dibromo-2,3-dihydropyridazin-3-one structure
5788-58-9 structure
Product Name:4,5-dibromo-2,3-dihydropyridazin-3-one
CAS No:5788-58-9
MF:C4H2Br2N2O
MW:253.879478931427
MDL:MFCD00023641
CID:46181
PubChem ID:236181
Update Time:2025-04-18

4,5-dibromo-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dibromopyridazin-3(2H)-one
    • 4,5-Dibromopyridazin-3-one
    • 4,5-Dibromo-3(2H)-pyridazinone
    • 2-[((1R)-1-phenylethyl)amino]acetic Acid
    • 4,5-dibromo-1H-pyridazin-6-one
    • 4,5-dibromopyridazine-3(2H)-one
    • 4,5-Dibromo-3-hydroxypyridazine
    • 4,5-Dibromopyridazin-3[2H]-one
    • 4,5-dibromo-2,3-dihydropyridazin-3-one
    • 4,5-dibromopyridazinone
    • MFCD00023641
    • D5166
    • NSC-38292
    • 4,5-Dibromopyridazin-3-ol
    • 4,5-Dibromo-3[2H]-pyridazone
    • AKOS001379670
    • J-514074
    • 4,5-dibromo-3(2H)pyridazinone
    • DTXSID60284682
    • 7M-627S
    • 4,5-dibromopyridazin-6-one
    • SY023986
    • SCHEMBL709632
    • 3(2H)-Pyridazinone, 4,5-dibromo-
    • NSC38292
    • AM20100418
    • CS-W010192
    • AC-5177
    • FT-0600261
    • Z235345327
    • 5788-58-9
    • A831661
    • EN300-27137
    • AB00989027-01
    • STL573304
    • DB-006580
    • 4,5-dibromo-2H-pyridazin-3-one
    • MDL： MFCD00023641
    • Inchi： 1S/C4H2Br2N2O/c5-2-1-7-8-4(9)3(2)6/h1H,(H,8,9)
    • InChI Key： AGLQURQNVJVJNB-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=NNC1=O)Br
    • BRN： 121469

Computed Properties

  • Exact Mass: 251.85300
  • Monoisotopic Mass: 251.853
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.5A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 2.53
  • Melting Point: 231-233°C
  • Boiling Point: 365.6°Cat760mmHg
  • Flash Point: 365.6°Cat760mmHg
  • Refractive Index: 1.747
  • PSA: 45.75000
  • LogP: 1.29490
  • Solubility: Not determined
  • λmax: 301(EtOH)(lit.)

4,5-dibromo-2,3-dihydropyridazin-3-one Security Information

4,5-dibromo-2,3-dihydropyridazin-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-dibromo-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 5788-58-9 95%
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 $21.0 2025-04-18
Ambeed
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Ambeed
A149942-500g
4,5-Dibromopyridazin-3(2H)-one
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XW602-100g
4,5-dibromo-2,3-dihydropyridazin-3-one
 5788-58-9 95+%
100g
 1061.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 5788-58-9 95+%
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 335.0CNY 2021-08-04

4,5-dibromo-2,3-dihydropyridazin-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5788-58-9)4,5-二溴-3[2H]-哒嗪酮
Order Number:LE27051461
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:03
Price ($):discuss personally
Email:18501500038@163.com

4,5-dibromo-2,3-dihydropyridazin-3-one Related Literature

  • 1. Novel heterocyclization of hydrazinopyridazinones with dimethyl acetylenedicarboxylate with dehydrogenation and rearrangement
    Tetsuo Yamasaki,Eiji Kawaminami,Tomomi Yamada,Tadashi Okawara,Mitsuru Furukawa J. Chem. Soc. Perkin Trans. 1 1991 991

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5788-58-9)4,5-二溴-3[2H]-哒嗪酮
LE27051461
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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